Cas no 49569-40-6 (1-Ethyl-5-bromo-hexahydro-azepin-4-one hydrobromide)
49569-40-6 structure
Product Name:1-Ethyl-5-bromo-hexahydro-azepin-4-one hydrobromide
CAS No:49569-40-6
MF:C8H15Br2NO
MW:301.018800973892
CID:2829007
PubChem ID:20436408
Update Time:2025-04-21
1-Ethyl-5-bromo-hexahydro-azepin-4-one hydrobromide Chemical and Physical Properties
Names and Identifiers
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- SCHEMBL11075580
- 5-Bromo-1-ethylazepan-4-one--hydrogen bromide (1/1)
- FASGMJFOULUIGG-UHFFFAOYSA-N
- DTXSID00607114
- 49569-40-6
- 1-ethyl-5-bromo-hexahydro-azepin-4-one hydrobromide
- 1-Ethyl-5-bromo-hexahydro-azepin-4-one hydrobromide
-
- Inchi: 1S/C8H14BrNO.BrH/c1-2-10-5-3-7(9)8(11)4-6-10;/h7H,2-6H2,1H3;1H
- InChI Key: FASGMJFOULUIGG-UHFFFAOYSA-N
- SMILES: BrC1C(CCN(CC)CC1)=O.Br
Computed Properties
- Exact Mass: 300.94999Da
- Monoisotopic Mass: 298.95204Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 149
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 20.3Ų
1-Ethyl-5-bromo-hexahydro-azepin-4-one hydrobromide Related Literature
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Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648
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